Cas no 1192067-80-3 (3,4-bis(acetyloxy)-5-acetamido-6-(hexyloxy)oxan-2-ylmethyl acetate)

• Product Name: 3,4-bis(acetyloxy)-5-acetamido-6-(hexyloxy)oxan-2-ylmethyl acetate
• CAS No: 1192067-80-3
• Molecular Formula: C₂₀H₃₃NO₉
• Molecular Weight: 431.477327108383
• CID: 6329365
• PubChem ID: 3451872

3,4-bis(acetyloxy)-5-acetamido-6-(hexyloxy)oxan-2-ylmethyl acetate Properties

Names and Identifiers

• 3,4-bis(acetyloxy)-5-acetamido-6-(hexyloxy)oxan-2-ylmethyl acetate
• Hexyl 2-acetamido-3,4,6-tri-O-acetyl-2-deoxy-beta-D-glucopyranoside
• 5-acetamido-2-(acetoxymethyl)-6-(hexyloxy)tetrahydro-2H-pyran-3,4-diyl diacetate
• [3,4-bis(acetyloxy)-5-acetamido-6-(hexyloxy)oxan-2-yl]methyl acetate
• F1206-0040
• SR-01000010775
• hexyl 3,4,6-tri-O-acetyl-2-(acetylamino)-2-deoxyhexopyranoside
• SR-01000010775-1
• (5-acetamido-3,4-diacetyloxy-6-hexoxyoxan-2-yl)methyl acetate
• 1192067-80-3
• AKOS024603671

• InChIKey： RZSSLCQNNAGTQY-UHFFFAOYSA-N
• Inchi： 1S/C20H33NO9/c1-6-7-8-9-10-26-20-17(21-12(2)22)19(29-15(5)25)18(28-14(4)24)16(30-20)11-27-13(3)23/h16-20H,6-11H2,1-5H3,(H,21,22)
• SMILES： O1C(C(C(C(C1COC(C)=O)OC(C)=O)OC(C)=O)NC(C)=O)OCCCCCC

Computed Properties

• Exact Mass: 431.21553163g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Rotatable Bond Count: 14
• Monoisotopic Mass: 431.21553163g/mol
• Heavy Atom Count: 30
• Complexity: 595
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 5
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.5
• Topological Polar Surface Area: 127Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Aminosaccharides